N-(ethylcarbamothioyl)-4-fluorobenzenesulfonamide
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Overview
Description
N-(ethylcarbamothioyl)-4-fluorobenzenesulfonamide, also known as ECFB, is a chemical compound that has been widely used in scientific research due to its unique properties. ECFB is a sulfonamide derivative that has been found to exhibit a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Scientific Research Applications
- Carbazoles, including N-substituted derivatives, have shown promising antimicrobial activity. Researchers have explored their potential as antibacterial and antifungal agents .
- Researchers have investigated their impact on cell proliferation, apoptosis, and tumor growth inhibition .
- These compounds may offer protection against neurodegenerative diseases by modulating oxidative stress, inflammation, and neuronal survival .
- Their ability to scavenge free radicals and protect cells from oxidative damage makes them relevant for potential therapeutic applications .
Antimicrobial Properties
Antitumor Activity
Neuroprotective Effects
Antioxidant Activity
Anti-Inflammatory Potential
Anticonvulsant Properties
Mechanism of Action
Target of Action
Thioureas and sulfonamides are known to have various biological targets depending on their specific structures . For example, some sulfonamides are used as antibiotics that inhibit bacterial enzymes involved in the synthesis of folic acid .
Mode of Action
The mode of action of thioureas and sulfonamides also varies. Some thioureas have been found to inhibit certain enzymes, while others may interact with various cellular targets . Sulfonamides, on the other hand, are known to inhibit the enzyme dihydropteroate synthase, thereby preventing the synthesis of folic acid in bacteria .
Biochemical Pathways
The affected biochemical pathways would depend on the specific targets of the compound. For example, sulfonamides affect the pathway of folic acid synthesis in bacteria .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, Excretion) properties of a compound depend on its specific chemical structure. Generally, both thioureas and sulfonamides can be well absorbed and distributed in the body. They are typically metabolized in the liver and excreted in the urine .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, the antibacterial action of sulfonamides results in the inhibition of bacterial growth .
Action Environment
Environmental factors such as pH, temperature, and the presence of other substances can influence the action, efficacy, and stability of a compound. For example, the activity of sulfonamides can be affected by the pH of the environment .
properties
IUPAC Name |
1-ethyl-3-(4-fluorophenyl)sulfonylthiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O2S2/c1-2-11-9(15)12-16(13,14)8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H2,11,12,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEIXMYRJXZDATB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NS(=O)(=O)C1=CC=C(C=C1)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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